![molecular formula C15H13NO4 B5797636 N-(1,3-benzodioxol-5-ylmethyl)-3-(2-furyl)acrylamide](/img/structure/B5797636.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-(2-furyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-3-(2-furyl)acrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BFA or Brefeldin A and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
BFA inhibits the transport of proteins from the ER to the Golgi apparatus by disrupting the function of the COPI (coat protein complex I) vesicles. COPI vesicles are responsible for transporting proteins from the ER to the Golgi apparatus, and BFA disrupts their function by inhibiting the activity of the ARF (ADP-ribosylation factor) protein. This inhibition leads to the accumulation of proteins in the ER and the disruption of the Golgi apparatus.
Biochemical and Physiological Effects:
BFA has been found to have a wide range of biochemical and physiological effects. In addition to its effects on protein trafficking, BFA has been found to inhibit the secretion of cytokines, disrupt the function of the cytoskeleton, and induce apoptosis in certain cell types. BFA has also been found to have anti-tumor properties and has been studied for its potential use in cancer treatment.
Advantages and Limitations for Lab Experiments
One of the advantages of using BFA in lab experiments is its specificity for inhibiting protein trafficking. This specificity allows researchers to study the mechanisms of protein trafficking without interfering with other cellular processes. However, BFA has also been found to have toxic effects on certain cell types, and its use in lab experiments requires careful consideration of the concentration and duration of exposure.
Future Directions
There are several future directions for the study of BFA. One area of research is the development of new analogs of BFA with improved specificity and reduced toxicity. Another area of research is the identification of new pathways involved in protein trafficking, which could lead to the development of new therapies for diseases such as cystic fibrosis and Alzheimer's disease. Additionally, the anti-tumor properties of BFA could be further studied for their potential use in cancer treatment.
Synthesis Methods
The synthesis of BFA involves several steps, starting with the reaction of 2-furyl acrylamide with benzyl bromide in the presence of a base such as potassium carbonate. This reaction yields N-(benzyl)-3-(2-furyl)acrylamide, which is then reacted with sodium hydride and 1,3-benzodioxole in dimethylformamide to produce BFA. The final product is obtained through purification using column chromatography.
Scientific Research Applications
BFA has been extensively studied for its potential applications in scientific research. One of the most significant applications of BFA is in the study of protein trafficking. BFA has been found to inhibit the transport of proteins from the endoplasmic reticulum (ER) to the Golgi apparatus, leading to the accumulation of proteins in the ER. This effect has been used to study the mechanisms of protein trafficking and has led to the discovery of new pathways involved in this process.
properties
IUPAC Name |
(E)-N-(1,3-benzodioxol-5-ylmethyl)-3-(furan-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c17-15(6-4-12-2-1-7-18-12)16-9-11-3-5-13-14(8-11)20-10-19-13/h1-8H,9-10H2,(H,16,17)/b6-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUBNFGOONLXJAJ-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24790715 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.